Cas no 75495-60-2 (1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI))

• Product Name: 1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI)
• CAS No: 75495-60-2
• MF: C₇H₄N₄
• MW: 144.133460044861
• CID: 558947
• PubChem ID: 57358663
• Update Time: 2025-04-19

1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine(9CI)
• 1H-Pyrazolo[3,4:3,4]cyclobuta[1,2-d]pyrimidine (9CI)
• CTK2H6567
• DTXSID70724185
• 75495-60-2
• 1H-Pyrazolo[3',4':3,4]cyclobuta[1,2-d]pyrimidine

• Inchi： 1S/C7H4N4/c1-4-6(9-3-8-1)5-2-10-11-7(4)5/h1-3H,(H,10,11)
• InChI Key： SERZFEKYZBYPKW-UHFFFAOYSA-N
• SMILES： N1C2C3C=NC=NC=3C=2C=N1

Computed Properties

• Exact Mass: 144.04372
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46